Cas no 2680902-02-5 (tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-4-ylcarbamate)

• Product name: tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-4-ylcarbamate
• CAS No: 2680902-02-5
• MF: C₁₁H₁₂BrF₃N₂O₂
• MW: 341.12439250946
• CID: 5859913
• PubChem ID: 165935525

tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-bromo-5-(trifluoromethyl)pyridin-4-yl]carbamate
• EN300-22995093
• 2680902-02-5
• tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-4-ylcarbamate

• Inchi： 1S/C11H12BrF3N2O2/c1-10(2,3)19-9(18)17-8-6(11(13,14)15)4-16-5-7(8)12/h4-5H,1-3H3,(H,16,17,18)
• InChI Key： UYHNPMUNVSPJPI-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C(F)(F)F)=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 340.00342g/mol
• Monoisotopic Mass: 340.00342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-4-ylcarbamate

Comprehensive Overview of tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-4-ylcarbamate (CAS No. 2680902-02-5)

The compound tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-4-ylcarbamate (CAS No. 2680902-02-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a bromo substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-4-ylcarbamate is its role as a building block in medicinal chemistry. The presence of the trifluoromethyl group enhances the metabolic stability and lipophilicity of derived compounds, which is crucial for developing new therapeutics. This aligns with current trends in precision medicine and targeted drug delivery, where such modifications are highly sought after.

In addition to its pharmaceutical applications, this compound is also explored in agrochemical formulations. The bromo substituent provides a reactive site for further functionalization, enabling the creation of novel pesticides and herbicides. With the growing demand for sustainable agriculture and eco-friendly chemicals, tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-4-ylcarbamate is gaining attention as a potential candidate for next-generation crop protection products.

The synthesis of tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-4-ylcarbamate involves multi-step organic reactions, often starting from commercially available pyridine precursors. Advanced techniques such as palladium-catalyzed cross-coupling and nucleophilic substitution are commonly employed to achieve high yields and purity. These methods are frequently discussed in academic forums and industry publications, reflecting the compound's relevance in modern synthetic chemistry.

From a commercial perspective, the demand for tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-4-ylcarbamate is driven by its versatility and scalability. Suppliers and manufacturers are focusing on cost-effective production and green chemistry approaches to meet the needs of global markets. This aligns with the broader industry shift toward sustainable manufacturing and reduced environmental impact.

In summary, tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-4-ylcarbamate (CAS No. 2680902-02-5) is a compound of significant interest in both academic and industrial settings. Its applications span pharmaceuticals, agrochemicals, and material science, making it a focal point for researchers and developers. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing innovative technologies and sustainable solutions.